Cas no 116636-52-3 (2-Thiazolecarbamicacid, 5-thiocyanato-, ethyl ester (6CI))

• Product Name: 2-Thiazolecarbamicacid, 5-thiocyanato-, ethyl ester (6CI)
• CAS No: 116636-52-3
• MF: C₇H₇N₃O₂S₂
• MW: 229.279378175735
• CID: 132584
• Update Time: 2024-01-25

2-Thiazolecarbamicacid, 5-thiocyanato-, ethyl ester (6CI) Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarbamicacid, 5-thiocyanato-, ethyl ester (6CI)
• 2-Thiazolecarbamic acid, 5-thiocyanato-, ethyl ester (6CI)

• Inchi： 1S/C7H7N3O2S2/c1-2-12-7(11)10-6-9-3-5(14-6)13-4-8/h3H,2H2,1H3,(H,9,10,11)
• InChI Key： FLRXOMZDQBOARY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=NC=C(SC#N)S1

Computed Properties

• Exact Mass: 228.998
• Monoisotopic Mass: 228.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Melting Point: 197 °C (decomp)
• pka: 4.45±0.70(Predicted)